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Compound of Interest

Compound Name: Entasobulin

Cat. No.: B1671357

For Research Use Only

Introduction

Entasobulin (formerly AEZS-112) is a novel, orally active small molecule that functions as a -
tubulin polymerization inhibitor, demonstrating potential as an anti-cancer agent.[1][2] By
disrupting microtubule dynamics, Entasobulin interferes with the formation and function of the
mitotic spindle, a critical cellular structure for cell division. This disruption leads to an arrest of
the cell cycle and subsequent cell death.[1] Preclinical studies have shown that Entasobulin
exhibits significant anti-proliferative activity against a variety of cancer cell lines, including those
with multidrug resistance.[2] These application notes provide a summary of its in vitro efficacy
and detailed protocols for its use in cancer cell line research.

Data Presentation

The following table summarizes the cytotoxic activity of Entasobulin across various human
cancer cell lines, as determined by the half-maximal effective concentration (EC50) after a 72-
hour incubation period.
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Cell Line Cancer Type EC50 (pM)
Ishikawa Endometrial Cancer 0.0312[1]
HEC 1A Endometrial Cancer 0.125[1]
PA 1 Ovarian Cancer 0.0312[1]
OvW 1 Ovarian Cancer 0.125[1]
OAW 42 Ovarian Cancer 0.5[1]
SKOV 3 Ovarian Cancer 5[1]

Mechanism of Action

Entasobulin exerts its anti-cancer effects by binding to -tubulin, thereby inhibiting the
polymerization of tubulin into microtubules. Microtubules are essential components of the
cytoskeleton and are crucial for various cellular processes, most notably the formation of the
mitotic spindle during cell division. The inhibition of tubulin polymerization disrupts the dynamic
instability of microtubules, leading to a dysfunctional mitotic spindle, cell cycle arrest in the
G2/M phase, and eventual induction of cell death.[1] Interestingly, studies have indicated that
Entasobulin-induced cell death may occur through a necrosis-like mechanism, as its cytotoxic
effects were not blocked by the pan-caspase inhibitor zVAD-fmk.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Entasobulin: Application Notes and Protocols for
Cancer Cell Line Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671357#entasobulin-for-cancer-cell-line-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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